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Compound of Interest

Compound Name: Dodecanedioic acid-d4

Cat. No.: B15558155 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core physical properties of

Dodecanedioic acid-d4 (CAS 97543-02-7), also known as 1,12-Dodecanedioic-2,2,11,11-d4

acid. Due to the limited availability of specific experimental data for this deuterated

isotopologue, the physical properties of its non-deuterated counterpart, Dodecanedioic acid

(CAS 693-23-2), are provided as a close approximation. This document also outlines

standardized experimental protocols for determining these properties and includes

visualizations of relevant chemical synthesis and metabolic pathways.

Core Physical Properties
The introduction of four deuterium atoms in Dodecanedioic acid-d4 primarily affects its

molecular weight. Other physical properties such as melting point, boiling point, and solubility

are expected to be very similar to the non-deuterated form.
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Property
Value
(Dodecanedioic
Acid-d4)

Value
(Dodecanedioic
Acid - for
reference)

Citation

CAS Number 97543-02-7 693-23-2 [1]

Molecular Formula C₁₂H₁₈D₄O₄ C₁₂H₂₂O₄ [2][3]

Molecular Weight 234.33 g/mol 230.30 g/mol [1][2]

Appearance
White

solid/powder/flake

White

solid/powder/flake
[4][5]

Melting Point Not available 127-132 °C [6][7][8][9]

Boiling Point Not available 245 °C at 10 mmHg [7][10]

Water Solubility Not available < 0.1 g/L (20 °C) [7][9][11]

Solubility in Organic

Solvents
Not available

Soluble in hot toluene,

alcohol, and hot acetic

acid.

[6][12]

Note: The physical properties of melting point, boiling point, and solubility for Dodecanedioic
acid-d4 are not readily available in published literature. The values presented for the non-

deuterated Dodecanedioic acid serve as a reliable estimate.

Experimental Protocols
The following are detailed methodologies for the experimental determination of the key physical

properties of dicarboxylic acids like Dodecanedioic acid-d4.

Melting Point Determination (Capillary Method)
This method is a standard technique for determining the melting point of a crystalline solid.

Materials:

Melting point apparatus with a heating block and thermometer/temperature probe
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Capillary tubes (sealed at one end)

Sample of Dodecanedioic acid-d4

Mortar and pestle

Procedure:

Ensure the Dodecanedioic acid-d4 sample is completely dry and finely powdered using a

mortar and pestle.

Pack the dry sample into a capillary tube by tapping the open end into the powder. The

packed sample height should be 2-3 mm.

Compact the sample at the bottom of the tube by tapping the sealed end on a hard surface.

Place the capillary tube into the heating block of the melting point apparatus.

Heat the block at a steady and slow rate, typically 1-2 °C per minute, as the temperature

approaches the expected melting point.

Observe the sample through the magnifying lens.

Record the temperature at which the first drop of liquid appears (the onset of melting).

Record the temperature at which the last crystal melts (the completion of melting). The range

between these two temperatures is the melting point range.

Boiling Point Determination (Thiele Tube Method)
This micro-method is suitable for determining the boiling point of small quantities of a liquid. For

a solid like Dodecanedioic acid, a high-boiling point solvent in which it is soluble would be

required, or the measurement would be performed under vacuum. The following is a general

procedure for a liquid.

Materials:

Thiele tube
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High-boiling point mineral oil

Thermometer

Small test tube (e.g., Durham tube)

Capillary tube (sealed at one end)

Sample of the liquid to be tested

Bunsen burner or other heat source

Procedure:

Fill the Thiele tube with mineral oil to a level above the side arm.

Add a small amount of the liquid sample into the small test tube.

Place the capillary tube, with its sealed end up, into the test tube containing the sample.

Attach the test tube to the thermometer using a rubber band, ensuring the sample is level

with the thermometer bulb.

Immerse the assembly into the Thiele tube, with the thermometer bulb and sample below the

oil level.

Gently heat the side arm of the Thiele tube. This will create convection currents that ensure

uniform heating of the oil.

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube.

Continue heating until a steady and rapid stream of bubbles is observed.

Turn off the heat and allow the apparatus to cool slowly.

The boiling point is the temperature at which the bubbling stops and the liquid just begins to

enter the capillary tube.
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Solubility Determination (Shake-Flask Method)
This is a standard method for determining the equilibrium solubility of a compound in a specific

solvent.

Materials:

Analytical balance

Vials with screw caps

Constant temperature shaker bath

Centrifuge

Volumetric flasks and pipettes

Analytical instrumentation for quantification (e.g., HPLC, GC-MS)

Dodecanedioic acid-d4

Chosen solvent

Procedure:

Add an excess amount of Dodecanedioic acid-d4 to a vial. The excess solid is necessary to

ensure that a saturated solution is formed.

Add a known volume of the desired solvent to the vial.

Seal the vial tightly and place it in a constant temperature shaker bath.

Agitate the mixture for a sufficient period (typically 24-48 hours) to allow the system to reach

equilibrium.

After the equilibration period, remove the vial and allow the undissolved solid to settle.

Centrifugation can be used to facilitate the separation of the solid and liquid phases.

Carefully withdraw a known volume of the clear supernatant (the saturated solution).
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Dilute the supernatant with a known volume of the solvent to a concentration that is within

the linear range of the analytical method to be used.

Quantify the concentration of Dodecanedioic acid-d4 in the diluted solution using a

calibrated analytical method.

Calculate the original concentration of the saturated solution to determine the solubility at the

specified temperature.

Visualizations
The following diagrams, created using the DOT language, illustrate a common chemical

synthesis route for Dodecanedioic acid and its entry into a key metabolic pathway.
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Chemical Synthesis of Dodecanedioic Acid

1,3-Butadiene

Cyclododeca-1,5,9-triene

Trimerization
(Ziegler-Natta Catalyst)

Cyclododecane

Hydrogenation

Cyclododecanol / Cyclododecanone Mixture

Air Oxidation
(Boric Acid)

Dodecanedioic Acid

Oxidation
(Nitric Acid)

Click to download full resolution via product page

A simplified workflow for the chemical synthesis of Dodecanedioic acid.
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Metabolic Pathway of Dodecanedioic Acid

Dodecanedioic Acid
(extracellular)

Dodecanedioic Acid
(mitochondrion)

Mitochondrial Transport

Peroxisomal &
Mitochondrial
β-Oxidation

Shorter-chain
Dicarboxylic Acids

Krebs Cycle
Intermediates

Anaplerosis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
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